Cas no 1806329-18-9 (5-Cyano-4-methyl-2-(trifluoromethoxy)phenylacetic acid)
5-Cyano-4-methyl-2-(trifluoromethoxy)phenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Cyano-4-methyl-2-(trifluoromethoxy)phenylacetic acid
-
- Inchi: 1S/C11H8F3NO3/c1-6-2-9(18-11(12,13)14)7(4-10(16)17)3-8(6)5-15/h2-3H,4H2,1H3,(H,16,17)
- InChI Key: HBWMVJDQAHDKQA-UHFFFAOYSA-N
- SMILES: FC(OC1C=C(C)C(C#N)=CC=1CC(=O)O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 360
- XLogP3: 2.6
- Topological Polar Surface Area: 70.3
5-Cyano-4-methyl-2-(trifluoromethoxy)phenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010014740-250mg |
5-Cyano-4-methyl-2-(trifluoromethoxy)phenylacetic acid |
1806329-18-9 | 97% | 250mg |
475.20 USD | 2021-05-28 | |
| Alichem | A010014740-500mg |
5-Cyano-4-methyl-2-(trifluoromethoxy)phenylacetic acid |
1806329-18-9 | 97% | 500mg |
798.70 USD | 2021-05-28 | |
| Alichem | A010014740-1g |
5-Cyano-4-methyl-2-(trifluoromethoxy)phenylacetic acid |
1806329-18-9 | 97% | 1g |
1,490.00 USD | 2021-05-28 |
5-Cyano-4-methyl-2-(trifluoromethoxy)phenylacetic acid Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 5-Cyano-4-methyl-2-(trifluoromethoxy)phenylacetic acid
Introduction to 5-Cyano-4-methyl-2-(trifluoromethoxy)phenylacetic acid (CAS No. 1806329-18-9)
5-Cyano-4-methyl-2-(trifluoromethoxy)phenylacetic acid, identified by the CAS number 1806329-18-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of phenylacetic acid derivatives, characterized by its structural features including a cyano group, a methyl substituent, and a trifluoromethoxy moiety. These structural elements contribute to its unique chemical properties and potential biological activities, making it a subject of considerable interest in drug discovery and medicinal chemistry.
The presence of the cyano group at the 5-position of the phenyl ring introduces a polar and electron-withdrawing nature to the molecule, which can influence its interactions with biological targets. Additionally, the methyl group at the 4-position provides steric hindrance and further modulates the electronic distribution across the aromatic system. The trifluoromethoxy group at the 2-position is particularly noteworthy, as fluorine atoms are known to enhance metabolic stability and binding affinity in many pharmacological agents. These structural attributes collectively make 5-Cyano-4-methyl-2-(trifluoromethoxy)phenylacetic acid a promising candidate for further exploration in medicinal chemistry.
In recent years, there has been growing interest in phenylacetic acid derivatives due to their diverse biological activities. Phenylacetic acids are known to exhibit various pharmacological effects, including analgesic, anti-inflammatory, and neuroprotective properties. The specific substitution pattern in 5-Cyano-4-methyl-2-(trifluoromethoxy)phenylacetic acid may confer unique biological activities that are distinct from other members of this chemical class. For instance, the cyano group can participate in hydrogen bonding interactions with biological targets, while the trifluoromethoxy group can enhance lipophilicity and improve oral bioavailability.
Recent studies have highlighted the potential of fluorinated aromatic compounds in drug development. The introduction of fluorine atoms into organic molecules is a well-established strategy to modulate their pharmacokinetic and pharmacodynamic properties. In particular, trifluoromethoxy groups have been shown to increase binding affinity by improving hydrophobic interactions and reducing metabolic susceptibility. This has led to their widespread use in the design of novel therapeutic agents targeting various diseases.
The synthesis of 5-Cyano-4-methyl-2-(trifluoromethoxy)phenylacetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. One common synthetic route involves the functionalization of a suitable precursor through nucleophilic substitution, cyanation, and methylation steps. The use of advanced catalytic systems and green chemistry principles can help improve the efficiency and sustainability of these synthetic processes. Additionally, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are essential for characterizing the structure of this compound accurately.
Once synthesized, 5-Cyano-4-methyl-2-(trifluoromethoxy)phenylacetic acid can be subjected to various biochemical assays to evaluate its biological activity. High-throughput screening (HTS) technologies allow for rapid testing of large libraries of compounds against numerous biological targets, providing valuable insights into their potential therapeutic applications. Computational methods such as molecular docking and quantum mechanics calculations can also be employed to predict how this compound interacts with biological receptors and enzymes.
The development of novel pharmaceuticals often involves iterative cycles of synthesis, characterization, and biological testing. 5-Cyano-4-methyl-2-(trifluoromethoxy)phenylacetic acid serves as a versatile building block that can be further modified to explore new chemical space. By introducing different substituents or altering the core structure, researchers can generate analogs with enhanced or modified biological activities. This approach is particularly valuable in addressing complex diseases that require tailored therapeutic interventions.
In conclusion, 5-Cyano-4-methyl-2-(trifluoromethoxy)phenylacetic acid (CAS No. 1806329-18-9) is a structurally interesting compound with potential applications in pharmaceutical research. Its unique combination of functional groups makes it a promising candidate for further exploration in drug discovery efforts. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in developing innovative treatments for various diseases.
1806329-18-9 (5-Cyano-4-methyl-2-(trifluoromethoxy)phenylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)